2-Naphthyl-beta-D-galactopyranoside
Overview
Description
2-Naphthyl-beta-D-galactopyranoside is a white to off-white crystalline powder . It is a substrate for beta-galactosidase . Upon hydrolyzation, 2-naphthol is released . By simultaneous coupling with a suitable staining reagent, such as hexazonium p-rosaniline, the corresponding reddish-brown azo-dye is formed . Naphthols can also be detected by fluorescence analysis .
Molecular Structure Analysis
The molecular formula of 2-Naphthyl-beta-D-galactopyranoside is C16H18O6 . Its molecular weight is 306.31 g/mol .Scientific Research Applications
Enzyme Substrate
2-Naphthyl-beta-D-galactopyranoside is used as a substrate for beta-galactosidase . Beta-galactosidase is an enzyme that catalyzes the hydrolysis of beta-galactosides into monosaccharides. The hydrolyzation of 2-Naphthyl-beta-D-galactopyranoside by beta-galactosidase releases 2-naphthol .
Colorimetric Analysis
The released 2-naphthol can be detected by colorimetric analysis . By simultaneous coupling with a suitable staining reagent, such as hexazonium p-rosaniline, the corresponding reddish-brown azo-dye is formed .
Fluorescence Analysis
In addition to colorimetric analysis, 2-naphthol can also be detected by fluorescence analysis . This makes 2-Naphthyl-beta-D-galactopyranoside a useful tool in fluorescence microscopy and flow cytometry.
Enzyme-Linked Immunosorbent Assay (EIA)
2-Naphthyl-beta-D-galactopyranoside is used in Enzyme-Linked Immunosorbent Assay (EIA) applications . EIA is a popular technique used in immunology to detect the presence of an antibody or an antigen in a sample.
Molecular Biology Grade Applications
2-Naphthyl-beta-D-galactopyranoside is often used in molecular biology applications . Its high purity makes it suitable for sensitive procedures.
Mechanism of Action
Target of Action
The primary target of 2-Naphthyl-beta-D-galactopyranoside is the enzyme beta-galactosidase . This enzyme is responsible for breaking down lactose into galactose and glucose .
Mode of Action
2-Naphthyl-beta-D-galactopyranoside acts as a substrate for beta-galactosidase . Upon hydrolyzation by the enzyme, it releases 2-naphthol .
Biochemical Pathways
The hydrolyzation of 2-Naphthyl-beta-D-galactopyranoside by beta-galactosidase is part of the lactose metabolism pathway . The release of 2-naphthol can be detected by fluorescence analysis , indicating the completion of the enzymatic reaction.
Result of Action
The hydrolyzation of 2-Naphthyl-beta-D-galactopyranoside by beta-galactosidase results in the release of 2-naphthol . This can be coupled with a suitable staining reagent, such as hexazonium p-rosaniline, to form a reddish-brown azo-dye . This color change can be used to visually detect the activity of beta-galactosidase.
Action Environment
The action of 2-Naphthyl-beta-D-galactopyranoside is influenced by environmental factors such as temperature and pH. For instance, the storage temperature for this compound is recommended to be at -20°C . The optimal pH and temperature for beta-galactosidase activity would also affect the efficacy of 2-Naphthyl-beta-D-galactopyranoside as a substrate.
properties
IUPAC Name |
(2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-naphthalen-2-yloxyoxane-3,4,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18O6/c17-8-12-13(18)14(19)15(20)16(22-12)21-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12-20H,8H2/t12-,13+,14+,15-,16-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWHKPYATGMFFPI-LYYZXLFJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OC3C(C(C(C(O3)CO)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C=C(C=CC2=C1)O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301290665 |
Source
|
| Record name | 2-Naphthalenyl β-D-galactopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301290665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Naphthyl-beta-D-galactopyranoside | |
CAS RN |
33993-25-8 |
Source
|
| Record name | 2-Naphthalenyl β-D-galactopyranoside | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=33993-25-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Naphthalenyl β-D-galactopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301290665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-naphthyl-β-D-galactopyranoside | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.056 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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